Ginkgolide M
Ginkgolide M
GinkgolideM is a natural product found in Ginkgo biloba with data available.
Brand Name:
Vulcanchem
CAS No.:
15291-78-8
VCID:
VC21072257
InChI:
InChI=1S/C20H24O10/c1-5-6-8(27-13(5)24)10(22)19-12-7(21)9(17(2,3)4)18(19)11(23)14(25)29-16(18)30-20(6,19)15(26)28-12/h5-12,16,21-23H,1-4H3/t5-,6-,7+,8+,9-,10+,11-,12+,16-,18?,19?,20?/m0/s1
SMILES:
CC1C2C(C(C34C25C(=O)OC3C(C(C46C(C(=O)OC6O5)O)C(C)(C)C)O)O)OC1=O
Molecular Formula:
C20H24O10
Molecular Weight:
424.4 g/mol
Ginkgolide M
CAS No.: 15291-78-8
Cat. No.: VC21072257
Molecular Formula: C20H24O10
Molecular Weight: 424.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | GinkgolideM is a natural product found in Ginkgo biloba with data available. |
|---|---|
| CAS No. | 15291-78-8 |
| Molecular Formula | C20H24O10 |
| Molecular Weight | 424.4 g/mol |
| IUPAC Name | (3R,6R,8S,9R,10S,12S,13R,16S,17S)-8-tert-butyl-6,9,12-trihydroxy-16-methyl-2,4,14,19-tetraoxahexacyclo[8.7.2.01,11.03,7.07,11.013,17]nonadecane-5,15,18-trione |
| Standard InChI | InChI=1S/C20H24O10/c1-5-6-8(27-13(5)24)10(22)19-12-7(21)9(17(2,3)4)18(19)11(23)14(25)29-16(18)30-20(6,19)15(26)28-12/h5-12,16,21-23H,1-4H3/t5-,6-,7+,8+,9-,10+,11-,12+,16-,18?,19?,20?/m0/s1 |
| Standard InChI Key | KDKROYXEHCYLJQ-ULHXRYPXSA-N |
| Isomeric SMILES | C[C@H]1[C@H]2[C@H]([C@H](C34C25C(=O)O[C@@H]3[C@@H]([C@H](C46[C@H](C(=O)O[C@H]6O5)O)C(C)(C)C)O)O)OC1=O |
| SMILES | CC1C2C(C(C34C25C(=O)OC3C(C(C46C(C(=O)OC6O5)O)C(C)(C)C)O)O)OC1=O |
| Canonical SMILES | CC1C2C(C(C34C25C(=O)OC3C(C(C46C(C(=O)OC6O5)O)C(C)(C)C)O)O)OC1=O |
| Melting Point | 280 °C |
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